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Compound of Interest

Compound Name: Crizotinib acetate

Cat. No.: B606813 Get Quote

Crizotinib is categorized as a cytotoxic (antineoplastic) drug, which is considered hazardous

waste.[1][2] Proper handling and disposal are critical to protect laboratory personnel, the public,

and the environment from exposure.[1][3] Disposal procedures must comply with all applicable

federal, state, and local regulations for hazardous pharmaceutical waste.[4] In the United

States, the Environmental Protection Agency (EPA) regulates hazardous waste under the

Resource Conservation and Recovery Act (RCRA).[5][6]

Immediate Safety Information: Personal Protective
Equipment (PPE)
When handling crizotinib acetate powder, solutions, or any contaminated materials, personnel

must wear appropriate PPE to prevent skin contact, eye exposure, and inhalation.[7]

Contaminated work clothing should not be allowed out of the workplace.[7][8]
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PPE Item Specification Rationale

Gloves
Two pairs of chemotherapy-

tested gloves.[9]

Provides a barrier against

chemical absorption through

the skin. Double-gloving is a

standard precaution.

Gown

Disposable, impermeable

gown with long sleeves and

cuffs.[10]

Protects skin and personal

clothing from contamination by

spills or aerosols.

Eye/Face Protection
Safety goggles with side

shields or a face shield.[7]

Prevents exposure to the eyes

from splashes or aerosolized

drug powder.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If exposure limits are

exceeded, a full-face respirator

may be necessary.[7]

Minimizes the risk of inhaling

hazardous drug particles.

Logistical and Operational Plan: Waste Segregation
and Containment
A crucial aspect of managing crizotinib acetate waste is strict segregation from other waste

streams.[1] Any item that comes into contact with the drug, regardless of the amount, must be

treated as cytotoxic waste.[1]
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Waste Category Container Type Labeling and Color

Non-Sharp Solid Waste
Leak-proof, puncture-resistant

container with a secure lid.[1]

Labeled with the universal

cytotoxic symbol. Typically a

yellow container with a purple

lid or a red container.[1][2]

Sharps Waste

Puncture-proof sharps

container specifically

designated for cytotoxic waste.

[1][10]

Labeled with the universal

cytotoxic symbol. Typically red

or purple-lidded.[1][2]

Liquid Waste Closed, leak-proof container.

Labeled as "Cytotoxic Waste."

Note: It is prohibited to dispose

of hazardous pharmaceutical

waste via sewering (down the

drain or toilet).[6][11]

Contaminated PPE

Place in the designated

cytotoxic waste container

before exiting the handling

area.[1][10]

Labeled with the universal

cytotoxic symbol.[1]

Step-by-Step Disposal Procedures
The primary and recommended method for the final disposal of crizotinib acetate and related

cytotoxic waste is high-temperature incineration at a licensed hazardous waste facility.[1][2]

While chemical neutralization can be used for some agents, specific experimental protocols for

crizotinib acetate are not readily available in public documentation.[1]

Routine Disposal of Contaminated Items:

Don PPE: Before handling any waste, ensure all required PPE is worn correctly.

Segregate Waste at Point of Use: Immediately place any item that has come into contact

with crizotinib acetate into the appropriate cytotoxic waste container. This includes vials,

syringes, pipette tips, gloves, gowns, and bench paper.[10]
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Handle with Care: Do not disconnect IV infusion lines from bags; dispose of the entire

assembly as a single unit.[10] Avoid crushing or breaking tablets.

Secure Containers: Once a waste container is full, securely seal it. Do not overfill containers.

Store for Pickup: Store the sealed containers in a designated, secure area away from

general traffic, awaiting pickup by a certified hazardous waste transporter.[2]

Doff PPE and Hand Hygiene: Remove PPE and dispose of it as cytotoxic waste.[10] Perform

hand hygiene thoroughly after the procedure.[12]

Accidental Spill Cleanup:

Evacuate and Secure Area: Alert others in the vicinity and restrict access to the spill area.

Don PPE: Put on a full set of cytotoxic-rated PPE, including double gloves and respiratory

protection.

Contain the Spill: Cover the spill with absorbent pads, working from the outside in to prevent

it from spreading.[10]

Collect Waste: Carefully collect all contaminated materials (absorbent pads, broken glass,

etc.) using spark-proof tools if necessary.[7] Place everything into a designated cytotoxic

waste container.[10]

Clean the Area: Decontaminate the spill surface with an appropriate cleaning agent, and

dispose of all cleaning materials as cytotoxic waste.

Document the Incident: Report and document the spill according to your institution's safety

protocols.[10]

Workflow for Crizotinib Acetate Disposal
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Preparation & Handling

Waste Segregation & Disposal

Start: Handling Crizotinib Acetate

1. Don Full Cytotoxic PPE
(Double Gloves, Gown, Eye Protection)

2. Perform Lab Work in
Containment (e.g., Fume Hood)

3. Segregate Waste at Point of Use

Sharps Waste

Sharps

Solid Waste (Gloves, Vials)

Non-Sharps

Liquid Waste (No Sewering)

Liquids

4. Place in Labeled, Leak-Proof
Cytotoxic Waste Container

5. Store Sealed Container
in Designated Secure Area

6. Arrange Pickup by
Certified Hazardous Waste Hauler

End: High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of crizotinib acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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